Cas no 1805584-37-5 (2-Bromo-6-cyano-3-formylbenzenesulfonyl chloride)

• Product Name: 2-Bromo-6-cyano-3-formylbenzenesulfonyl chloride
• CAS No: 1805584-37-5
• MF: C₈H₃BrClNO₃S
• MW: 308.53631901741
• CID: 4792924
• Update Time: 2025-10-24

2-Bromo-6-cyano-3-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-formylbenzenesulfonyl chloride

• Inchi： 1S/C8H3BrClNO3S/c9-7-6(4-12)2-1-5(3-11)8(7)15(10,13)14/h1-2,4H
• InChI Key： BZWFINKJNRSCGY-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC=C(C#N)C=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 1.8
• Topological Polar Surface Area: 83.4

Additional information on 2-Bromo-6-cyano-3-formylbenzenesulfonyl chloride

2-Bromo-6-cyano-3-formylbenzenesulfonyl Chloride (CAS No. 1805584-37-5)

The compound 2-Bromo-6-cyano-3-formylbenzenesulfonyl Chloride, identified by the CAS registry number 1805584-37-5, is a highly specialized organic compound with significant applications in advanced chemical synthesis and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl group substituted with bromine, cyano, and formyl functionalities. These functional groups endow the molecule with versatile reactivity, making it a valuable intermediate in the synthesis of complex organic molecules.

Recent studies have highlighted the importance of 2-Bromo-6-cyano-3-formylbenzenesulfonyl Chloride in the development of novel pharmaceutical agents. Researchers have explored its role in the construction of bioactive compounds, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The bromine and cyano groups provide opportunities for further substitution and functionalization, enabling the creation of highly specific and potent drug candidates.

In addition to its pharmaceutical applications, this compound has found utility in materials science, particularly in the synthesis of advanced polymers and high-performance materials. The sulfonyl chloride group is known for its reactivity in forming sulfonamides, which are integral components of many polymer systems. Recent advancements in polymer chemistry have leveraged the unique properties of 2-Bromo-6-cyano-3-formylbenzenesulfonyl Chloride to develop materials with enhanced thermal stability and mechanical strength.

The synthesis of 2-Bromo-6-cyano-3-formylbenzenesulfonyl Chloride typically involves multi-step organic reactions, often utilizing directing groups to achieve precise substitution patterns on the aromatic ring. Recent research has focused on optimizing these synthetic pathways to improve yield and reduce environmental impact. For instance, catalytic methods employing transition metal catalysts have been employed to facilitate key steps in the synthesis process.

The structural versatility of this compound also makes it a valuable tool in academic research. Chemists have utilized it as a building block in the construction of heterocyclic compounds, which are fundamental to many natural products and synthetic drugs. The formyl group provides an additional site for functionalization, enabling the creation of complex molecular architectures with tailored properties.

In terms of safety considerations, handling 2-Bromo-6-cyano-3-formylbenzenesulfonyl Chloride requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are essential during its manipulation to ensure safe working conditions.

In conclusion, 2-Bromo-6-cyano-3-formylbenzenesulfonyl Chloride (CAS No. 1805584-37-5) stands as a pivotal compound in modern organic chemistry, offering a wide range of applications across pharmaceuticals, materials science, and academic research. Its unique combination of functional groups and reactivity continues to drive innovation in these fields, underscoring its importance as a key intermediate in contemporary chemical synthesis.